Cas no 1252911-24-2 (2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-cyclopentylacetamide)

• Product Name: 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-cyclopentylacetamide
• CAS No: 1252911-24-2
• MF: C₁₇H₂₃N₃O₃S
• MW: 349.447822809219
• CID: 5320569
• Update Time: 2025-08-05

2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-cyclopentylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-butyl-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)-N-cyclopentylacetamide
• STL030627
• 2-(3-butyl-2,4-dioxothieno[3,2-d]pyrimidin-1-yl)-N-cyclopentylacetamide
• 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-cyclopentylacetamide

• Inchi： 1S/C17H23N3O3S/c1-2-3-9-19-16(22)15-13(8-10-24-15)20(17(19)23)11-14(21)18-12-6-4-5-7-12/h8,10,12H,2-7,9,11H2,1H3,(H,18,21)
• InChI Key： DWCHNNFDODWPPT-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(CCCC)C(N2CC(NC1CCCC1)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 507
• XLogP3: 2.7
• Topological Polar Surface Area: 98

Additional information on 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-cyclopentylacetamide

Comprehensive Overview of 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-cyclopentylacetamide (CAS No. 1252911-24-2)

The compound 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-cyclopentylacetamide, identified by its CAS No. 1252911-24-2, is a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique thieno[3,2-d]pyrimidine core, coupled with a cyclopentylacetamide moiety, positions it as a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating enzymatic pathways and its applicability in drug discovery programs.

In recent years, the demand for novel heterocyclic compounds like 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-cyclopentylacetamide has surged, driven by the need for innovative treatments in oncology, inflammation, and metabolic disorders. The compound's butyl and dioxo functional groups contribute to its lipophilicity and binding affinity, making it a subject of intense study in structure-activity relationship (SAR) analyses. Its CAS No. 1252911-24-2 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

One of the most compelling aspects of this compound is its potential synergy with emerging AI-driven drug discovery platforms. As the pharmaceutical industry increasingly adopts machine learning for molecular design, compounds like 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-cyclopentylacetamide serve as test cases for predictive modeling. Researchers are exploring how its thienopyrimidine scaffold interacts with biological targets, a topic that aligns with trending searches on computational chemistry and virtual screening.

The synthesis of 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-cyclopentylacetamide involves multi-step organic reactions, often starting from thiophene derivatives. Its cyclopentyl group enhances conformational rigidity, a feature highly valued in drug design for improving target specificity. This aligns with current industry trends favoring fragment-based drug discovery, where smaller, rigid molecules are optimized for potency. The compound's CAS No. 1252911-24-2 is often cited in patents related to kinase inhibitors, underscoring its commercial potential.

From a biochemical perspective, the dioxo groups in 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-cyclopentylacetamide are critical for hydrogen bonding interactions with protein targets. This property has sparked interest in its application for protein-protein interaction inhibition, a hot topic in precision medicine. Recent publications have highlighted its analog's efficacy in preclinical models, further boosting its profile in pharmacological research.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Scientists are investigating sustainable synthetic routes for 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-cyclopentylacetamide, addressing concerns about solvent waste and energy efficiency. This resonates with broader societal trends toward eco-friendly pharmaceuticals, a frequently searched topic among environmentally conscious researchers.

In summary, 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-cyclopentylacetamide (CAS No. 1252911-24-2) represents a multifaceted compound with substantial scientific and commercial promise. Its structural complexity, combined with its applicability in cutting-edge research areas like AI-assisted drug development and sustainable chemistry, ensures its continued prominence in the chemical and pharmaceutical landscapes.